Cas no 1568232-07-4 ((1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol structure

1568232-07-4 structure

Product Name:(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

CAS No:1568232-07-4

MF:C₈H₁₅N₃O

MW:169.224201440811

CID:5711442

PubChem ID:28819521

Update Time:2023-10-17

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1147130
- 1568232-07-4
- AKOS021320706
- (1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
- 1H-Pyrazole-4-methanol, α-(aminomethyl)-1,3,5-trimethyl-, (αR)-
- (1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
- Inchi： 1S/C8H15N3O/c1-5-8(7(12)4-9)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3/t7-/m0/s1
- InChI Key： STPGKUVSQGDNCN-ZETCQYMHSA-N
- SMILES： O[C@@H](CN)C1C(C)=NN(C)C=1C

Computed Properties

Exact Mass: 169.121512110g/mol
Monoisotopic Mass: 169.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 64.1Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 352.9±37.0 °C(Predicted)
pka: 11.83±0.35(Predicted)

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1147130-0.05g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	0.05g	$888.0	2023-10-25
Enamine	EN300-1147130-0.1g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	0.1g	$930.0	2023-10-25
Enamine	EN300-1147130-0.25g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	0.25g	$972.0	2023-10-25
Enamine	EN300-1147130-0.5g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	0.5g	$1014.0	2023-10-25
Enamine	EN300-1147130-1.0g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4		1g	$1256.0	2023-06-09
Enamine	EN300-1147130-2.5g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	2.5g	$2071.0	2023-10-25
Enamine	EN300-1147130-5.0g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4		5g	$3645.0	2023-06-09
Enamine	EN300-1147130-10.0g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4		10g	$5405.0	2023-06-09
Enamine	EN300-1147130-1g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	1g	$1057.0	2023-10-25
Enamine	EN300-1147130-5g	(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol	1568232-07-4	95%	5g	$3065.0	2023-10-25

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Related Literature

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